Cas no 1261901-46-5 (4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid)

• Product Name: 4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid
• CAS No: 1261901-46-5
• MF: C₁₅H₁₄FNO₄S
• MW: 323.339366436005
• MDL: MFCD18322963
• CID: 5177929
• Update Time: 2026-03-05

4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid
• 4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid

• MDL： MFCD18322963
• Inchi： 1S/C15H14FNO4S/c1-17(2)22(20,21)12-5-3-4-10(8-12)11-6-7-13(15(18)19)14(16)9-11/h3-9H,1-2H3,(H,18,19)
• InChI Key： HEIOIANAULMYEW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(C(=O)O)=C(C=2)F)C=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 502
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives